Cas no 1094460-85-1 (2,4,6-TRIIODOBENZENE-1-SULFONYL CHLORIDE)

• Product Name: 2,4,6-TRIIODOBENZENE-1-SULFONYL CHLORIDE
• CAS No: 1094460-85-1
• MF: C₆H₂ClI₃O₂S
• MW: 554.310296535492
• MDL: MFCD11650641
• CID: 5243168
• Update Time: 2025-11-01

2,4,6-TRIIODOBENZENE-1-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2,4,6-triiodo-
• 2,4,6-TRIIODOBENZENE-1-SULFONYL CHLORIDE

• MDL： MFCD11650641
• Inchi： 1S/C6H2ClI3O2S/c7-13(11,12)6-4(9)1-3(8)2-5(6)10/h1-2H
• InChI Key： VZWBAAIFPQXFKT-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=C(I)C=C(I)C=C1I

Additional information on 2,4,6-TRIIODOBENZENE-1-SULFONYL CHLORIDE

Introduction to 2,4,6-TRIIODOBENZENE-1-SULFONYL CHLORIDE (CAS No. 1094460-85-1) and Its Applications in Modern Chemical Biology

2,4,6-TRIIODOBENZENE-1-SULFONYL CHLORIDE, with the chemical identifier CAS No. 1094460-85-1, is a highly versatile intermediate compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its triiodobenzene core and sulfonyl chloride functional group, serves as a critical building block in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable for the development of novel therapeutic agents, ligands for enzyme inhibition, and probes for biochemical assays.

The sulfonyl chloride moiety in 2,4,6-TRIIODOBENZENE-1-SULFONYL CHLORIDE is particularly noteworthy for its reactivity in nucleophilic substitution reactions. This property allows for the facile introduction of sulfonamide groups into target molecules, which are ubiquitous in biologically active compounds. For instance, sulfonamides have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of multiple iodine atoms on the benzene ring enhances the electrophilicity of the sulfonyl chloride, making it an excellent electrophile in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex organic molecules with precise stereochemistry.

In recent years, 2,4,6-TRIIODOBENZENE-1-SULFONYL CHLORIDE has found applications in the synthesis of small-molecule inhibitors targeting enzyme superfamilies involved in cancer metabolism. One notable area of research involves the development of inhibitors for poly(ADP-ribose) polymerases (PARPs), which play a crucial role in DNA repair pathways. Compounds derived from 2,4,6-TRIIODOBENZENE-1-SULFONYL CHLORIDE have been shown to exhibit potent inhibitory activity against PARP enzymes, making them promising candidates for further development as anticancer agents. Additionally, its derivatives have been explored as modulators of histone deacetylases (HDACs), which are implicated in various diseases, including cancer and neurodegenerative disorders.

The utility of CAS No. 1094460-85-1 extends beyond pharmaceutical applications into the realm of materials science and organic synthesis. Its ability to undergo selective functionalization has made it a valuable reagent in the preparation of advanced materials with tailored properties. For example, researchers have utilized derivatives of 2,4,6-TRIIODOBENZENE-1-SULFONYL CHLORIDE to develop conductive polymers and organic semiconductors. These materials are essential components in electronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

Recent advancements in synthetic methodologies have further expanded the applications of 2,4,6-TRIIODOBENZENE-1-SULFONYL CHLORIDE. Transition-metal-catalyzed reactions have enabled the construction of complex heterocyclic frameworks from this intermediate with high efficiency and selectivity. For instance, palladium-catalyzed coupling reactions have been employed to introduce aryl or vinyl groups at specific positions on the triiodobenzene ring, generating novel scaffolds for drug discovery. These strategies highlight the compound's adaptability as a synthetic precursor in modern organic chemistry.

The growing interest in CAS No. 1094460-85-1 has also spurred research into its environmental impact and sustainable synthesis routes. Efforts have been made to develop greener methodologies for its production, minimizing waste and reducing reliance on hazardous reagents. Such initiatives align with broader trends in chemical research aimed at achieving greater sustainability while maintaining or enhancing synthetic efficiency.

In conclusion,2,4,6-TRIIODOBENZENE-1-SULFONYL CHLORIDE represents a cornerstone compound in contemporary chemical biology and pharmaceutical innovation. Its unique reactivity and structural versatility make it indispensable for constructing bioactive molecules with therapeutic potential. As research continues to uncover new applications for this compound,CAS No. 1094460-85-1 is poised to remain at the forefront of molecular synthesis and drug development.